Cas no 476668-81-2 ((2Z)-2-4-(3-methoxyphenyl)-1,3-thiazol-2-yl-3-(3-methylphenyl)prop-2-enenitrile)

• Product Name: (2Z)-2-4-(3-methoxyphenyl)-1,3-thiazol-2-yl-3-(3-methylphenyl)prop-2-enenitrile
• CAS No: 476668-81-2
• MF: C₂₀H₁₆N₂OS
• MW: 332.418843269348
• CID: 6008914
• PubChem ID: 7121282
• Update Time: 2025-10-30

(2Z)-2-4-(3-methoxyphenyl)-1,3-thiazol-2-yl-3-(3-methylphenyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-4-(3-methoxyphenyl)-1,3-thiazol-2-yl-3-(3-methylphenyl)prop-2-enenitrile
• 2-Thiazoleacetonitrile, 4-(3-methoxyphenyl)-α-[(3-methylphenyl)methylene]-
• (2Z)-2-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-3-(3-methylphenyl)prop-2-enenitrile
• F0760-0040
• (Z)-2-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-3-(3-methylphenyl)prop-2-enenitrile
• 476668-81-2
• AKOS024598950
• (Z)-2-(4-(3-methoxyphenyl)thiazol-2-yl)-3-(m-tolyl)acrylonitrile

• Inchi： 1S/C20H16N2OS/c1-14-5-3-6-15(9-14)10-17(12-21)20-22-19(13-24-20)16-7-4-8-18(11-16)23-2/h3-11,13H,1-2H3
• InChI Key： IBSQCIAHGPAXAH-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=CC(OC)=C2)N=C1C(=CC1=CC=CC(C)=C1)C#N

Computed Properties

• Exact Mass: 332.09833431g/mol
• Monoisotopic Mass: 332.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• Density: 1.212±0.06 g/cm3(Predicted)
• Boiling Point: 521.9±60.0 °C(Predicted)
• pka: 0.13±0.50(Predicted)

Additional information on (2Z)-2-4-(3-methoxyphenyl)-1,3-thiazol-2-yl-3-(3-methylphenyl)prop-2-enenitrile

Comprehensive Overview of (2Z)-2-4-(3-methoxyphenyl)-1,3-thiazol-2-yl-3-(3-methylphenyl)prop-2-enenitrile (CAS No. 476668-81-2)

The compound (2Z)-2-4-(3-methoxyphenyl)-1,3-thiazol-2-yl-3-(3-methylphenyl)prop-2-enenitrile, identified by its CAS No. 476668-81-2, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including a thiazole ring and a propenenitrile moiety, make it a subject of interest for researchers exploring novel applications in drug discovery and functional materials. This article delves into the properties, potential applications, and current research trends surrounding this compound, while addressing common queries and industry-relevant topics.

One of the most intriguing aspects of (2Z)-2-4-(3-methoxyphenyl)-1,3-thiazol-2-yl-3-(3-methylphenyl)prop-2-enenitrile is its molecular architecture. The presence of a methoxyphenyl group and a methylphenyl substituent contributes to its electronic and steric properties, which are critical for interactions in biological systems or material matrices. Researchers have highlighted its potential as a building block for small-molecule inhibitors, particularly in targeting enzymes or receptors involved in inflammatory pathways. This aligns with the growing demand for precision medicine and targeted therapies, which dominate current pharmaceutical research.

In the context of material science, the thiazole core of CAS No. 476668-81-2 offers opportunities for developing organic semiconductors or photovoltaic materials. The conjugated system within the molecule facilitates electron delocalization, a property highly sought after in optoelectronic devices. With the global push toward sustainable energy solutions, compounds like this are being evaluated for their role in next-generation solar cells or LEDs. This intersection of chemistry and renewable energy resonates with contemporary environmental concerns and investor interests.

Synthetic accessibility is another focal point for (2Z)-2-4-(3-methoxyphenyl)-1,3-thiazol-2-yl-3-(3-methylphenyl)prop-2-enenitrile. Recent advancements in catalytic cross-coupling reactions have streamlined its production, reducing costs and improving yields. Such progress is pivotal for scaling up applications, whether in high-throughput screening for drug candidates or bulk material synthesis. The compound’s stability under various conditions further enhances its practicality, addressing common challenges in chemical manufacturing and storage.

From a commercial perspective, CAS No. 476668-81-2 is often discussed in tandem with intellectual property and patent landscapes. Its structural uniqueness has led to proprietary claims in multiple jurisdictions, reflecting its value in competitive markets. For businesses navigating chemical innovation, understanding these legal dimensions is as crucial as the science itself. This dual focus on innovation and compliance mirrors broader industry trends toward responsible research and ethical commercialization.

Looking ahead, the trajectory for (2Z)-2-4-(3-methoxyphenyl)-1,3-thiazol-2-yl-3-(3-methylphenyl)prop-2-enenitrile appears promising. Ongoing studies aim to elucidate its structure-activity relationships (SAR) and explore derivatives for enhanced efficacy or selectivity. Collaborative efforts between academia and industry are likely to accelerate its translation into tangible products, whether as a therapeutic agent or a functional material. As the scientific community continues to prioritize interdisciplinary research, compounds like this will remain at the forefront of innovation.